Cas no 1389313-49-8 (4,4-Difluoro-1-(2-methoxyethyl)cyclohexan-1-amine hydrochloride)

4,4-Difluoro-1-(2-methoxyethyl)cyclohexan-1-amine hydrochloride is a fluorinated cyclohexylamine derivative with a methoxyethyl substituent, offering unique structural and electronic properties. The presence of difluoro groups enhances its lipophilicity and metabolic stability, making it valuable in medicinal chemistry applications. The hydrochloride salt form improves solubility and handling for synthetic processes. This compound serves as a versatile intermediate in the development of pharmaceuticals, particularly for targeting central nervous system (CNS) disorders or as a building block for bioactive molecules. Its rigid cyclohexane scaffold, combined with fluorine substitution, may contribute to enhanced binding affinity and selectivity in drug design. The methoxyethyl side chain further modulates physicochemical properties, influencing bioavailability and pharmacokinetics.
4,4-Difluoro-1-(2-methoxyethyl)cyclohexan-1-amine hydrochloride structure
1389313-49-8 structure
Product Name:4,4-Difluoro-1-(2-methoxyethyl)cyclohexan-1-amine hydrochloride
CAS No:1389313-49-8
MF:C9H18ClF2NO
MW:229.695128917694
CID:5169772
Update Time:2025-05-21

4,4-Difluoro-1-(2-methoxyethyl)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4,4-Difluoro-1-(2-methoxyethyl)cyclohexan-1-amine hydrochloride
    • Inchi: 1S/C9H17F2NO.ClH/c1-13-7-6-8(12)2-4-9(10,11)5-3-8;/h2-7,12H2,1H3;1H
    • InChI Key: RSCRUYTXRLNWQO-UHFFFAOYSA-N
    • SMILES: C(C1(CCC(F)(F)CC1)N)COC.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3

4,4-Difluoro-1-(2-methoxyethyl)cyclohexan-1-amine hydrochloride Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
091424-1g
4,4-Difluoro-1-(2-methoxyethyl)cyclohexan-1-amine hydrochloride
1389313-49-8
1g
£550.00 2022-03-01

4,4-Difluoro-1-(2-methoxyethyl)cyclohexan-1-amine hydrochloride Related Literature

Additional information on 4,4-Difluoro-1-(2-methoxyethyl)cyclohexan-1-amine hydrochloride

Research Brief on 4,4-Difluoro-1-(2-methoxyethyl)cyclohexan-1-amine hydrochloride (CAS: 1389313-49-8)

4,4-Difluoro-1-(2-methoxyethyl)cyclohexan-1-amine hydrochloride (CAS: 1389313-49-8) is a fluorinated cyclohexylamine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a difluorinated cyclohexane ring and a methoxyethylamine moiety, has shown promise in various therapeutic applications. Recent studies have explored its potential as a key intermediate in the synthesis of novel drug candidates, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

The compound's molecular structure, with its fluorine atoms and methoxyethyl group, imparts distinct physicochemical properties that enhance its bioavailability and metabolic stability. These attributes make it an attractive scaffold for medicinal chemistry optimization. Recent publications have highlighted its role in the development of selective serotonin reuptake inhibitors (SSRIs) and other neuroactive compounds, where its ability to modulate neurotransmitter systems has been extensively investigated.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 4,4-Difluoro-1-(2-methoxyethyl)cyclohexan-1-amine hydrochloride as a precursor in the synthesis of potent dopamine D2 receptor antagonists. The study utilized advanced computational modeling and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for its potential use in treating schizophrenia and other psychotic disorders.

Another notable application of this compound is in the field of metabolic disease research. A recent preprint on bioRxiv detailed its incorporation into a series of glucagon-like peptide-1 (GLP-1) receptor agonists, which are being evaluated for their antidiabetic effects. The fluorinated cyclohexylamine core was found to enhance the pharmacokinetic profile of these agonists, leading to improved half-life and reduced off-target effects in preclinical models.

From a synthetic chemistry perspective, the preparation of 4,4-Difluoro-1-(2-methoxyethyl)cyclohexan-1-amine hydrochloride has been optimized to achieve high yields and purity. A 2022 patent application (WO2022156789) disclosed a novel catalytic process for its large-scale production, emphasizing the use of environmentally benign reagents and minimal waste generation. This advancement is expected to facilitate its broader adoption in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and potential side effects. Ongoing research aims to address these gaps through comprehensive toxicological studies and further structural modifications. The versatility of 4,4-Difluoro-1-(2-methoxyethyl)cyclohexan-1-amine hydrochloride as a building block in drug discovery underscores its importance in contemporary medicinal chemistry, and future studies are likely to expand its therapeutic applications.

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